Cas no 1448133-83-2 (N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1448133-83-2
• MF: C₁₉H₁₇F₃N₂O₂S₂
• MW: 426.475692510605
• CID: 5950993
• PubChem ID: 71795508
• Update Time: 2025-06-13

N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide
• N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)-2-(trifluoromethyl)benzenesulfonamide
• 1448133-83-2
• N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]-2-(trifluoromethyl)benzenesulfonamide
• AKOS024546337
• N-{[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide
• F6261-2063

• Inchi： 1S/C19H17F3N2O2S2/c1-12-7-3-4-8-14(12)18-24-13(2)16(27-18)11-23-28(25,26)17-10-6-5-9-15(17)19(20,21)22/h3-10,23H,11H2,1-2H3
• InChI Key： GZIKXBUKCDCISB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(F)(F)F)(NCC1=C(C)N=C(C2C=CC=CC=2C)S1)(=O)=O

Computed Properties

• Exact Mass: 426.06835462g/mol
• Monoisotopic Mass: 426.06835462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide

Comprehensive Overview of N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1448133-83-2)

The compound N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1448133-83-2) is a structurally complex sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a thiazole ring and a trifluoromethyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive molecule, given its ability to interact with specific biological targets.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery. The presence of the trifluoromethyl group in this compound enhances its metabolic stability and lipophilicity, which are critical factors in pharmacokinetics. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in modern drug design. Additionally, the thiazole moiety is known for its role in modulating enzyme activity, making this compound a subject of interest for enzyme inhibition studies.

The synthesis of N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and cyclization processes. These methods are often discussed in academic forums and patent literature, reflecting the compound's relevance in medicinal chemistry. Its CAS No. 1448133-83-2 serves as a unique identifier, facilitating precise tracking in regulatory and commercial databases.

From an industrial perspective, this compound is explored for its potential in crop protection and veterinary medicine. The agrochemical sector values sulfonamides for their efficacy against pests and pathogens, while the pharmaceutical industry investigates their therapeutic potential. This dual applicability underscores the compound's economic and scientific significance.

Environmental and safety profiles of N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Researchers are optimizing synthetic routes to minimize waste and energy consumption, addressing the global push for sustainable manufacturing.

In summary, CAS No. 1448133-83-2 represents a cutting-edge example of how sulfonamide chemistry continues to evolve. Its structural features and functional groups make it a valuable asset in both drug development and agrochemical innovation, aligning with contemporary scientific and industrial priorities.